Cas no 1480005-15-9 ((1-(4-methylbenzyl)cyclopropyl)methanol)

(1-(4-Methylbenzyl)cyclopropyl)methanol is a cyclopropyl-containing aromatic alcohol with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a methyl-substituted benzyl group attached to a cyclopropane ring, terminated by a hydroxymethyl functional group, offering versatility in further derivatization. The compound’s rigid cyclopropyl moiety may enhance stereochemical control in synthetic pathways, while the aromatic component provides stability and reactivity for cross-coupling or oxidation reactions. The hydroxymethyl group allows for straightforward functionalization into esters, ethers, or other derivatives. This compound is particularly valuable in medicinal chemistry for scaffold diversification or as a building block in the synthesis of biologically active molecules. Typical purity grades ensure consistent performance in research and industrial applications.
(1-(4-methylbenzyl)cyclopropyl)methanol structure
1480005-15-9 structure
Product Name:(1-(4-methylbenzyl)cyclopropyl)methanol
CAS No:1480005-15-9
MF:C12H16O
MW:176.254843711853
CID:6377605
PubChem ID:66026551
Update Time:2025-06-30

(1-(4-methylbenzyl)cyclopropyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (1-(4-methylbenzyl)cyclopropyl)methanol
    • Cyclopropanemethanol, 1-[(4-methylphenyl)methyl]-
    • AKOS015368938
    • 1480005-15-9
    • CS-0354896
    • {1-[(4-methylphenyl)methyl]cyclopropyl}methanol
    • EN300-1868798
    • Inchi: 1S/C12H16O/c1-10-2-4-11(5-3-10)8-12(9-13)6-7-12/h2-5,13H,6-9H2,1H3
    • InChI Key: MSCIOZVIKIFGMN-UHFFFAOYSA-N
    • SMILES: C1(CC2=CC=C(C)C=C2)(CO)CC1

Computed Properties

  • Exact Mass: 176.120115130g/mol
  • Monoisotopic Mass: 176.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.069±0.06 g/cm3(Predicted)
  • Boiling Point: 278.9±9.0 °C(Predicted)
  • pka: 15.10±0.10(Predicted)

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(1-(4-methylbenzyl)cyclopropyl)methanol Related Literature

Additional information on (1-(4-methylbenzyl)cyclopropyl)methanol

Introduction to (1-(4-methylbenzyl)cyclopropyl)methanol (CAS No. 1480005-15-9)

(1-(4-methylbenzyl)cyclopropyl)methanol (CAS No. 1480005-15-9) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound, also known as 4-methylbenzylcyclopropylmethanol, is characterized by a cyclopropyl ring attached to a benzyl group with a methyl substituent, and a hydroxymethyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a subject of interest for various research and development activities.

The cyclopropyl ring is a three-membered cyclic structure that exhibits high ring strain due to the bent bonds, which can influence the reactivity and stability of the molecule. The presence of the benzyl group, particularly with a methyl substituent, adds aromatic character and can affect the compound's solubility, lipophilicity, and interaction with biological targets. The hydroxymethyl group introduces polarity and can participate in hydrogen bonding, which is crucial for many biological processes.

Recent studies have explored the potential of (1-(4-methylbenzyl)cyclopropyl)methanol in various applications. One notable area of research is its use as an intermediate in the synthesis of more complex molecules. The unique structure of this compound makes it a valuable building block for constructing larger molecules with specific functionalities. For instance, it has been utilized in the synthesis of novel pharmaceuticals and agrochemicals, where its cyclopropyl and benzyl moieties can be modified to achieve desired properties.

In the realm of medicinal chemistry, (1-(4-methylbenzyl)cyclopropyl)methanol has shown promise as a lead compound for drug discovery. Its structural features allow it to interact with various biological targets, including enzymes and receptors. For example, recent studies have investigated its potential as an inhibitor of specific enzymes involved in metabolic pathways or as a modulator of receptor activity. These findings suggest that (1-(4-methylbenzyl)cyclopropyl)methanol could be further optimized to develop new therapeutic agents for treating diseases such as cancer, neurodegenerative disorders, and metabolic syndromes.

Another area where (1-(4-methylbenzyl)cyclopropyl)methanol has shown potential is in materials science. The unique combination of its functional groups makes it suitable for use in the development of advanced materials with tailored properties. For instance, it can be incorporated into polymers or used as a monomer to create materials with enhanced mechanical strength, thermal stability, or optical properties. These materials have applications in fields such as electronics, coatings, and biomedical devices.

From an environmental perspective, the synthesis and use of (1-(4-methylbenzyl)cyclopropyl)methanol are also being studied to ensure sustainability and minimize environmental impact. Researchers are exploring greener synthetic methods that reduce waste generation and energy consumption while maintaining high yields and product purity. Additionally, efforts are being made to develop biodegradable derivatives of this compound that can be safely used in various applications without causing harm to the environment.

In conclusion, (1-(4-methylbenzyl)cyclopropyl)methanol (CAS No. 1480005-15-9) is a versatile compound with a wide range of potential applications in organic chemistry, medicinal chemistry, materials science, and environmental science. Its unique structural features make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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